Cas no 2228549-86-6 (O-2-(2,3,4-trifluorophenyl)propylhydroxylamine)

• Product Name: O-2-(2,3,4-trifluorophenyl)propylhydroxylamine
• CAS No: 2228549-86-6
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6228700
• PubChem ID: 165762130
• Update Time: 2025-06-09

O-2-(2,3,4-trifluorophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,3,4-trifluorophenyl)propylhydroxylamine
• O-[2-(2,3,4-trifluorophenyl)propyl]hydroxylamine
• 2228549-86-6
• EN300-1766651

• Inchi： 1S/C9H10F3NO/c1-5(4-14-13)6-2-3-7(10)9(12)8(6)11/h2-3,5H,4,13H2,1H3
• InChI Key： YBPQQKNTULLEQU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C)CON)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2,3,4-trifluorophenyl)propylhydroxylamine

Comprehensive Overview of O-2-(2,3,4-trifluorophenyl)propylhydroxylamine (CAS No. 2228549-86-6): Properties, Applications, and Innovations

O-2-(2,3,4-trifluorophenyl)propylhydroxylamine (CAS No. 2228549-86-6) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of trifluorophenyl and hydroxylamine moieties makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in modulating enzyme activity and improving metabolic stability. Researchers are also exploring its role in crop protection formulations, where fluorinated compounds exhibit enhanced efficacy against resistant pests.

The compound’s CAS number 2228549-86-6 is frequently searched in scientific databases, reflecting its growing relevance. Users often inquire about its synthesis methods, solubility, and stability under various conditions—key factors for industrial applications. Advanced techniques like HPLC purification and NMR characterization are critical for ensuring high purity, a topic trending in quality control discussions. Environmental concerns have also spurred interest in green chemistry approaches to produce such fluorinated derivatives sustainably.

From a molecular perspective, the 2,3,4-trifluorophenyl group contributes to lipophilicity, which is crucial for membrane permeability in drug design. Meanwhile, the hydroxylamine functional group offers reactivity for N-O bond formation, a hotspot in medicinal chemistry. These attributes align with current trends in personalized medicine and targeted therapies, where precision in molecular interactions is paramount. Patent filings related to this compound suggest its utility in neurological and anti-inflammatory applications, though detailed clinical data remain proprietary.

In the context of AI-driven drug discovery, O-2-(2,3,4-trifluorophenyl)propylhydroxylamine exemplifies how computational models predict ADMET properties (absorption, distribution, metabolism, excretion, toxicity). Searches for “fluorinated building blocks” and “small molecule optimization” often link to such compounds, underscoring their role in modern high-throughput screening. Additionally, forums discuss its compatibility with continuous flow chemistry, a technique reducing waste and improving scalability—a priority for sustainable manufacturing.

Regulatory compliance is another focal point. While not classified as hazardous, proper handling guidelines for laboratory safety are emphasized, especially given the compound’s reactive groups. FAQs address storage conditions (e.g., inert atmosphere, low temperature) and compatibility with common reagents. These practical considerations are vital for academic and industrial users alike, as reflected in search analytics.

Looking ahead, CAS 2228549-86-6 is poised to play a pivotal role in next-generation therapeutics and agrochemical innovations. Its integration into combinatorial chemistry libraries and catalysis research further expands its potential. As demand for fluorine-containing compounds rises, this hydroxylamine derivative stands out for its balance of reactivity and stability—a testament to its enduring scientific value.